Cas no 81589-25-5 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI))
81589-25-5 structure
Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI)
CAS No:81589-25-5
MF:C18H18N6O5S2
MW:462.502720355988
CID:725849
PubChem ID:44147110
Update Time:2025-04-19
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI)
- (6R,7R)-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-5,8-dioxo-7-[(2-phenylacetyl)amino]-5λ<sup>4</sup>-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- [6R-(6alpha,7beta)]-3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-(phenylacetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid 5-oxide
- EINECS 279-784-3
- 7-[(1-Hydroxy-2-phenylethylidene)amino]-3-{[(1-methyl-1H-tetrazol-5-yl)sulfanyl]methyl}-5,8-dioxo-5lambda~4~-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 81589-25-5
- (6R-(6alpha,7beta))-3-(((1-Methyl-1H-tetrazol-5-yl)thio)methyl)-8-oxo-7-(phenylacetamido)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid 5-oxide
- DTXSID401002067
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- Inchi: 1S/C18H18N6O5S2/c1-23-18(20-21-22-23)30-8-11-9-31(29)16-13(15(26)24(16)14(11)17(27)28)19-12(25)7-10-5-3-2-4-6-10/h2-6,13,16H,7-9H2,1H3,(H,19,25)(H,27,28)/t13-,16-,31?/m1/s1
- InChI Key: KHJBTVJTQCCIFA-XYHXAFPNSA-N
- SMILES: S1(CC(CSC2=NN=NN2C)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(CC1C=CC=CC=1)=O)=O)=O
Computed Properties
- Exact Mass: 462.07801004g/mol
- Monoisotopic Mass: 462.07801004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 817
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 192Ų
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[(phenylacetyl)amino]-,5-oxide, [6R-(6a,7b)]- (9CI) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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